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Compound of Interest

Compound Name: 2-Bromo-1,3,5-trimethoxybenzene

Cat. No.: B072060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-1,3,5-trimethoxybenzene is an important chemical intermediate in the field of

organic synthesis. Its unique structure, featuring a brominated and trimethoxylated benzene

ring, makes it a versatile building block for the synthesis of more complex molecules. This

guide provides a comprehensive overview of its chemical identity, physicochemical properties,

a detailed experimental protocol for its synthesis, and its role in various research and

development applications, particularly in the pharmaceutical and agrochemical industries.

Chemical Identity
The nomenclature and various identifiers for 2-Bromo-1,3,5-trimethoxybenzene are crucial

for its unambiguous identification in a research and development setting.

IUPAC Name: 2-bromo-1,3,5-trimethoxybenzene[1]

Synonyms:

1-Bromo-2,4,6-trimethoxybenzene[1]

2,4,6-Trimethoxybromobenzene[1]

Bromophloroglucinol trimethyl ether[1]
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Benzene, 2-bromo-1,3,5-trimethoxy-[1]

CAS Number: 1131-40-4[1]

Physicochemical Properties
A summary of the key quantitative data for 2-Bromo-1,3,5-trimethoxybenzene is presented in

the table below, facilitating easy reference and comparison.

Property Value Source

Molecular Formula C₉H₁₁BrO₃ [1]

Molecular Weight 247.09 g/mol [1]

Melting Point 97-99 °C

Boiling Point 303.5 °C at 760 mmHg [2]

Density 1.391 g/cm³ [2]

Synthesis of 2-Bromo-1,3,5-trimethoxybenzene
The following is a detailed experimental protocol for the synthesis of 2-Bromo-1,3,5-
trimethoxybenzene via the bromination of 1,3,5-trimethoxybenzene. This procedure is

adapted from established chemical literature.

Experimental Protocol: Bromination of 1,3,5-
trimethoxybenzene
Materials:

1,3,5-trimethoxybenzene

Bromine

Dichloromethane

Anhydrous sodium sulfate
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Deionized water

Sodium bisulfite solution (5% w/v)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,3,5-

trimethoxybenzene in dichloromethane. Cool the solution in an ice bath with continuous

stirring.

Bromination: Prepare a solution of bromine in dichloromethane. Add this solution dropwise to

the cooled 1,3,5-trimethoxybenzene solution over a period of one hour. Maintain the

temperature at 0-5 °C throughout the addition.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room

temperature. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, quench the excess bromine by adding a 5%

aqueous solution of sodium bisulfite until the orange color of bromine disappears.
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Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with deionized water and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator.

Purification: The crude product can be further purified by recrystallization or column

chromatography to yield pure 2-Bromo-1,3,5-trimethoxybenzene.

Applications in Research and Development
2-Bromo-1,3,5-trimethoxybenzene serves as a key starting material and intermediate in the

synthesis of a variety of target molecules.

Pharmaceutical Synthesis: The trimethoxyphenyl moiety is a structural feature in several

biologically active compounds. 2-Bromo-1,3,5-trimethoxybenzene is a precursor for the

synthesis of derivatives that have been investigated for their potential as anticancer agents,

particularly as inhibitors of tubulin polymerization.[3]

Agrochemical Development: This compound is also utilized in the synthesis of novel

herbicides and pesticides.[2]

Materials Science: Its unique electronic and structural properties make it a valuable

component in the creation of specialty polymers and other advanced organic materials.[2]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2-Bromo-1,3,5-
trimethoxybenzene from 1,3,5-trimethoxybenzene.
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Caption: Synthesis of 2-Bromo-1,3,5-trimethoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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